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Compound of Interest

Compound Name: Sodium aluminum hydride

Cat. No.: B089126

For researchers, scientists, and professionals in drug development, the selection of an
appropriate reducing agent is a critical decision in the synthesis of complex molecules. Among
the powerful hydride donors, sodium aluminum hydride (NaAlH4) and lithium aluminum
hydride (LiAIH4) are two of the most potent. This guide provides an objective comparison of
their reactivity, supported by available data, to aid in the selection process for specific synthetic

applications.

Physical and Chemical Properties

A fundamental understanding of the physical and chemical properties of these reagents is
essential for their safe and effective use. Both are highly reactive, moisture-sensitive solids. A
key differentiator is their solubility in common ethereal solvents, which dictates the choice of
reaction medium.
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Sodium Aluminum Hydride Lithium Aluminum Hydride

Property .
(NaAlHa4) (LiAlIHa4)
Molar Mass 54.00 g/mol [1][2] 37.95 g/mol
White to light gray crystalline White to gray crystalline
Appearance _
solid[1][2][3] powder
Density 1.24 g/cm3[1][2] 0.917 g/cm?3
Melting Point 178 °C (decomposes)[1][3] 150 °C (decomposes)
o Soluble (16 g/100 mL at room
Solubility in THF 112.332 g/L
temperature)[1]
Solubility in Diethyl Ether Insoluble[3] Soluble

B Begins to decompose at 183
Thermal Decomposition o ] Decomposes above 125 °C
°C, initially forming NasAlHs[3]

Reactivity and Functional Group Selectivity

Both NaAlH4 and LiAlH4 are powerful reducing agents capable of reducing a wide array of
functional groups. Their reactivity is considered to be very similar, stemming from the polar Al-H
bond that serves as a source of nucleophilic hydride (H™).[1] LiAlH4 is widely recognized as one
of the strongest and most versatile reducing agents in organic chemistry.[4][5][6][7][8][9][10] It
can reduce esters, carboxylic acids, amides, nitriles, aldehydes, and ketones.[6][7][8][9][10]

Sodium aluminum hydride is also a potent reducing agent with a reactivity profile that closely
mirrors that of LiAlHa4, including the reduction of esters to alcohols.[1] However, subtle
differences in reactivity can arise due to the nature of the cation (Na* vs. Li*), which can
influence the coordination with the carbonyl oxygen and thus the rate of reduction.

Due to a lack of direct comparative studies in readily available literature, a quantitative side-by-
side comparison of yields and reaction times for various functional groups under identical
conditions is challenging to present. However, the general consensus is that both reagents are
highly effective for the reduction of the functional groups listed below.

Functional Group Reduction Capabilities:
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Functional Group Product with NaAIH4/LiAlH4
Aldehyde Primary Alcohol

Ketone Secondary Alcohol

Ester Primary Alcohol

Carboxylic Acid Primary Alcohol

Amide Amine[11][12]

Nitrile Primary Amine

Acyl Chloride Primary Alcohol

Epoxide Alcohol

Experimental Protocols

The handling and reaction setup for both hydrides are similar, demanding strict anhydrous
conditions due to their violent reaction with water. The primary difference in experimental setup
arises from the choice of solvent, dictated by their differing solubilities.

General Experimental Workflow for Hydride Reduction
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Preparation

Dry Glassware under Vacuum or in Oven

!

Assemble Reaction Apparatus under Inert Atmosphere (N2 or Ar)

|

Add Anhydrous Solvent (THF for NaAlHa/LiAlHa, or Et20 for LiAIH4)

Rea*tion

Cool Solventto 0 °C

!

Carefully Add Hydride Reagent in Portions

|

Slowly Add Substrate Solution via Addition Funnel

}

Monitor Reaction by TLC

Wor#—up

Cool Reactionto 0 °C

!

Quench Excess Hydride (e.g., with Ethyl Acetate)

}

Hydrolyze Aluminum Salts (e.g., Fieser Workup)

!

Extract Product with Organic Solvent

}

Dry, Filter, and Concentrate to Isolate Product
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Step 1: Nucleophilic Attack Step 2: Elimination
[AlHa]- -OR'
Step 3: Second Nucleophilic Attack Step 4: Protonation
RCOOR — % [ReH(O)(ORY) R4 RrcHO +HC >  [RCH2(0")] + Hz0 (workup) L, popy,on

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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¢ To cite this document: BenchChem. [A Comparative Guide to Sodium Aluminum Hydride and
Lithium Aluminum Hydride Reactivity]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b089126#sodium-aluminum-hydride-vs-lithium-
aluminum-hydride-reactivity]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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